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Compound of Interest

Compound Name: Epsiprantel

Cat. No.: B10826562 Get Quote

Essential guidelines for the safe and compliant disposal of the anthelmintic agent Epsiprantel
are critical for maintaining laboratory safety and environmental protection. Researchers,

scientists, and drug development professionals must adhere to established protocols to

mitigate risks associated with pharmaceutical waste. This guide provides a comprehensive

overview of the proper disposal procedures for Epsiprantel, ensuring alignment with regulatory

standards.

Epsiprantel, a common component in veterinary medicine for the treatment of tapeworm

infections, requires careful handling and disposal like all active pharmaceutical ingredients

(APIs). The primary directive, as stated in the Safety Data Sheet (SDS) for Cestex®

(epsiprantel), is to "Dispose of waste and residues in accordance with local authority

requirements"[1]. This underscores the importance of understanding and complying with local,

state, and federal regulations governing pharmaceutical waste.

Waste Classification and Segregation
Proper disposal begins with the correct classification and segregation of waste. Epsiprantel
itself is not typically classified as an acutely toxic (P-listed) or toxic (U-listed) hazardous waste

by the Environmental Protection Agency (EPA)[2][3][4]. However, it is crucial to manage it as a

non-hazardous pharmaceutical waste unless it is mixed with a listed hazardous chemical or

exhibits hazardous characteristics (ignitability, corrosivity, reactivity, or toxicity)[2][5].

Laboratory waste should be segregated at the point of generation to prevent cross-

contamination and ensure proper disposal pathways.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b10826562?utm_src=pdf-interest
https://www.benchchem.com/product/b10826562?utm_src=pdf-body
https://www.benchchem.com/product/b10826562?utm_src=pdf-body
https://www.benchchem.com/product/b10826562?utm_src=pdf-body
https://www.benchchem.com/product/b10826562?utm_src=pdf-body
https://www.dvm360.com/view/handling-accidental-spills-cytotoxic-drugs
https://www.benchchem.com/product/b10826562?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.actenviro.com/epa-waste-codes__trashed/
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Stream Description Disposal Container

Unused/Expired Epsiprantel
Pure, unadulterated

Epsiprantel tablets or powder.

Labeled, sealed container for

non-hazardous pharmaceutical

waste.

Contaminated Labware (Solid)

Gloves, bench paper, pipette

tips, etc., that have come into

contact with Epsiprantel.

Designated container for solid

pharmaceutical waste.

Contaminated Labware

(Liquid)

Rinsate from cleaning

glassware or equipment that

was in contact with

Epsiprantel. The first rinse

should always be collected as

chemical waste.

Labeled, sealed container for

liquid pharmaceutical waste.

Avoid drain disposal.

Sharps

Needles, syringes, or other

sharp objects contaminated

with Epsiprantel.

Puncture-resistant, labeled

sharps container.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Epsiprantel waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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